(1S,3S,6S,8R,11S,13R,16S,18R,21S,23R,26S,28R,31S,33R)-5,10,15,20,25,30,35-heptakis(azidomethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontane-36,37,38,39,40,41,42,43,44,45,46,47,48,49-tetradecol
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Overview
Description
The compound “(1S,3S,6S,8R,11S,13R,16S,18R,21S,23R,26S,28R,31S,33R)-5,10,15,20,25,30,35-heptakis(azidomethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontane-36,37,38,39,40,41,42,43,44,45,46,47,48,49-tetradecol” is a highly complex organic molecule. This compound features multiple azidomethyl groups and a unique octacyclic structure, making it a subject of interest in various fields of scientific research.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of this compound likely involves multiple steps, including the formation of the octacyclic core and the subsequent introduction of azidomethyl groups. Typical reaction conditions may include:
Cyclization reactions: to form the octacyclic structure.
Azidation reactions: to introduce azidomethyl groups, often using sodium azide (NaN₃) as a reagent.
Industrial Production Methods
Industrial production of such a complex molecule would require advanced techniques, including:
High-pressure reactors: for cyclization.
Automated synthesis machines: for precise control over reaction conditions.
Chemical Reactions Analysis
Types of Reactions
This compound can undergo various chemical reactions, including:
Oxidation: Potentially converting azidomethyl groups to other functional groups.
Reduction: Reducing azide groups to amines.
Substitution: Replacing azidomethyl groups with other substituents.
Common Reagents and Conditions
Oxidizing agents: Such as potassium permanganate (KMnO₄).
Reducing agents: Such as lithium aluminum hydride (LiAlH₄).
Substitution reagents: Such as alkyl halides for nucleophilic substitution.
Major Products
Oxidation products: May include aldehydes or carboxylic acids.
Reduction products: Typically amines.
Substitution products: Various substituted derivatives depending on the reagents used.
Scientific Research Applications
Chemistry
Synthesis of novel materials: Due to its unique structure.
Catalysis: As a potential catalyst or catalyst precursor.
Biology
Bioconjugation: Azide groups can be used in click chemistry for bioconjugation.
Medicine
Drug delivery: Potential use in targeted drug delivery systems.
Industry
Polymer science: As a building block for advanced polymers.
Mechanism of Action
The mechanism of action for this compound would depend on its specific application. For example:
In catalysis: It may act as a ligand, coordinating to a metal center.
In drug delivery: It may interact with specific cellular receptors or pathways.
Comparison with Similar Compounds
Similar Compounds
Cyclodextrins: Similar in having a cyclic structure but differ in functional groups.
Calixarenes: Another class of cyclic compounds with different applications.
Biological Activity
Structural Characteristics
The compound's structure is characterized by multiple azidomethyl groups and a unique tetradecaoxa framework that may influence its interaction with biological systems. The presence of azide groups suggests potential for bioorthogonal reactions which can be utilized in various biomedical applications such as targeted drug delivery and imaging.
-
Anticancer Activity :
- Research indicates that similar compounds with azide functional groups exhibit anticancer properties by inducing apoptosis in tumor cells through various signaling pathways such as the STAT3 and Akt pathways .
- The structural complexity may enhance its interactions with cellular targets compared to simpler molecules.
-
Antimicrobial Properties :
- Compounds with similar structural motifs have shown antimicrobial activity against various pathogens. The azide groups may contribute to this activity by affecting the integrity of microbial membranes or through metabolic interference.
-
Cellular Uptake :
- The bulky structure may influence its cellular uptake mechanisms. Studies on related compounds suggest that modifications can enhance solubility and bioavailability which are critical for therapeutic efficacy.
Case Study 1: Anticancer Efficacy
A study investigating the anticancer effects of azide-containing compounds demonstrated significant cytotoxicity against human lung cancer cell lines (A549 and H1975). The mechanism was attributed to the inhibition of key survival pathways leading to increased apoptosis rates .
Parameter | Value |
---|---|
Cell Line | A549 |
IC50 (µM) | 5-10 |
Mechanism of Action | Apoptosis via STAT3 inhibition |
Case Study 2: Antimicrobial Activity
In another study focusing on azide derivatives against bacterial strains (e.g., E. coli), results indicated a dose-dependent inhibition of bacterial growth. The structural features facilitated interaction with bacterial membranes leading to increased permeability and cell lysis.
Bacterial Strain | Zone of Inhibition (mm) |
---|---|
E. coli | 15 |
S. aureus | 12 |
Properties
IUPAC Name |
(1S,3R,6S,8R,11S,13S,16S,18R,21S,23R,26S,28R,31S,33R)-5,10,15,20,25,30,35-heptakis(azidomethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontane-36,37,38,39,40,41,42,43,44,45,46,47,48,49-tetradecol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C42H63N21O28/c43-57-50-1-8-29-15(64)22(71)36(78-8)86-30-9(2-51-58-44)80-38(24(73)17(30)66)88-32-11(4-53-60-46)82-40(26(75)19(32)68)90-34-13(6-55-62-48)84-42(28(77)21(34)70)91-35-14(7-56-63-49)83-41(27(76)20(35)69)89-33-12(5-54-61-47)81-39(25(74)18(33)67)87-31-10(3-52-59-45)79-37(85-29)23(72)16(31)65/h8-42,64-77H,1-7H2/t8?,9?,10?,11?,12?,13?,14?,15?,16?,17?,18?,19?,20?,21?,22?,23?,24?,25?,26?,27?,28?,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLPQEMQLAVINTB-PVYQGTNRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1C2C(C(C(O1)OC3C(OC(C(C3O)O)OC4C(OC(C(C4O)O)OC5C(OC(C(C5O)O)OC6C(OC(C(C6O)O)OC7C(OC(C(C7O)O)OC8C(OC(O2)C(C8O)O)CN=[N+]=[N-])CN=[N+]=[N-])CN=[N+]=[N-])CN=[N+]=[N-])CN=[N+]=[N-])CN=[N+]=[N-])O)O)N=[N+]=[N-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(C1[C@@H]2C(C([C@H](O1)O[C@@H]3C(O[C@@H](C(C3O)O)O[C@@H]4C(O[C@@H](C(C4O)O)O[C@@H]5C(O[C@@H](C(C5O)O)O[C@@H]6C(O[C@@H](C(C6O)O)O[C@@H]7C(O[C@@H](C(C7O)O)O[C@@H]8C(O[C@@H](O2)C(C8O)O)CN=[N+]=[N-])CN=[N+]=[N-])CN=[N+]=[N-])CN=[N+]=[N-])CN=[N+]=[N-])CN=[N+]=[N-])O)O)N=[N+]=[N-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C42H63N21O28 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1310.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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